N-(2,2-Dimethylpropanoyl)-L-tyrosine
Overview
Description
“N-(2,2-Dimethylpropanoyl)-L-tyrosine” is a chemical compound with the molecular formula C14H19NO4 . It is also known as N-Pivaloyl-L-tyrosine .
Molecular Structure Analysis
The molecular structure of “N-(2,2-Dimethylpropanoyl)-L-tyrosine” consists of 14 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms . The exact mass of the molecule is 265.13140809 g/mol .Physical And Chemical Properties Analysis
“N-(2,2-Dimethylpropanoyl)-L-tyrosine” has a molecular weight of 265.30 g/mol . It has a computed XLogP3 value of 1.2, indicating its lipophilicity . It has 3 hydrogen bond donors and 4 hydrogen bond acceptors . The compound has a rotatable bond count of 5 . The topological polar surface area is 86.6 Ų .Scientific Research Applications
Biocatalytic Derivatization
N-Pivaloyl-L-tyrosine can be used in the biocatalytic derivatization of L-tyrosine . This process involves the modification of functional groups to produce chemicals such as L-3,4-dihydroxyphenylalanine, tyramine, 4-hydroxyphenylpyruvic acid, and benzylisoquinoline alkaloids .
Pharmaceutical Industry
The derivatives of L-tyrosine, including N-Pivaloyl-L-tyrosine, are widely employed in the pharmaceutical industry . They can be used in the production of various drugs due to their highly reactive α-amino, α-carboxyl, and phenolic hydroxyl groups .
Food Industry
N-Pivaloyl-L-tyrosine and its derivatives can be used in the food industry . They can be used as flavor enhancers, preservatives, and other food additives .
Cosmetics Industry
In the cosmetics industry, N-Pivaloyl-L-tyrosine can be used in the production of various cosmetic products . Its derivatives can be used as antioxidants, skin conditioning agents, and other cosmetic ingredients .
Chemical Synthesis
N-Pivaloyl-L-tyrosine can be used in chemical synthesis . It can be used to produce a variety of high-value chemicals, such as unsaturated aromatic compounds, α-hydroxy acids, and aromatic alcohols .
Biosynthetic Strategies
N-Pivaloyl-L-tyrosine can be used in biosynthetic strategies . It can be used in microbial fermentation and enzymatic catalysis to produce chemicals from L-tyrosine .
Mechanism of Action
Mode of Action
As an N-pivaloyl amino acid ester , it may interact with its targets in a way that modifies their function, but the specifics of these interactions and the resulting changes are still under investigation.
Biochemical Pathways
N-Pivaloyl-L-tyrosine may be involved in the tyrosine metabolism pathway . Tyrosine is a precursor for the synthesis of various bioactive compounds in the body, and alterations in its metabolism can have wide-ranging effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect how N-Pivaloyl-L-tyrosine interacts with its targets and carries out its functions . .
properties
IUPAC Name |
(2S)-2-(2,2-dimethylpropanoylamino)-3-(4-hydroxyphenyl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-14(2,3)13(19)15-11(12(17)18)8-9-4-6-10(16)7-5-9/h4-7,11,16H,8H2,1-3H3,(H,15,19)(H,17,18)/t11-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUQCHHVYBPOPTR-NSHDSACASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70652010 |
Source
|
| Record name | N-(2,2-Dimethylpropanoyl)-L-tyrosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70652010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,2-Dimethylpropanoyl)-L-tyrosine | |
CAS RN |
33019-85-1 |
Source
|
| Record name | N-(2,2-Dimethyl-1-oxopropyl)-L-tyrosine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=33019-85-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2,2-Dimethylpropanoyl)-L-tyrosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70652010 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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